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Compound of Interest

Compound Name: beta-Citraurin

CAS No.: 650-69-1

Cat. No.: B162417

Get Quote

Application Note:

-Citraurin as a Potential Nutraceutical Ingredient -Citraurin from Citrus Peels

Executive Summary & Scientific Significance
-Citraurin (3-hydroxy-8’-apo-

-caroten-8’-al) is a C30 apocarotenoid pigment responsible for the intense reddish-orange
coloration in the flavedo (peel) of specific citrus cultivars, notably Satsuma mandarin (Citrus
unshiu) and Huyou (Citrus changshanensis). Unlike the ubiquitous C40 carotenoids (e.g.,

-carotene, lycopene),

-citraurin is a cleavage product formed by the enzymatic action of Carotenoid Cleavage
Dioxygenase 4 (CCD4) on

-cryptoxanthin or zeaxanthin.[1]

Why Focus on

-Citraurin?
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Bioavailability Potential: As a shorter-chain apocarotenoid (C30),

-citraurin exhibits distinct polarity and solubility profiles compared to C40 parent carotenoids,
potentially offering superior bioavailability and cellular uptake kinetics.

Emerging Therapeutic Value: Structurally homologous to

-apo-8'-carotenal, it is hypothesized to share potent antioxidant and anti-inflammatory
properties, acting as an electrophile that may modulate the Nrf2/Keap1 pathway.

Sourcing Efficiency: It allows for the valorization of citrus processing waste (peels), aligning

with sustainable "green chemistry" extraction practices.

Biosynthesis & Chemical Identity
Understanding the origin of

-citraurin is critical for optimizing extraction yields. It is not constitutively present in all citrus but
accumulates during the color-break stage of ripening, strictly regulated by temperature.

Biosynthetic Pathway:

-Cryptoxanthin (C40)

-Citraurin (C30) +

-Ionone (C10)

Critical Factor: Accumulation is favored at cooler temperatures (approx. 15°C).[2]

Temperatures

during fruit storage significantly inhibit CCD4b1 expression and

-citraurin accumulation.[2]

Protocol A: Extraction & Purification
Objective: Isolate high-purity

-citraurin from Citrus reticulata (Satsuma) or Citrus changshanensis (Huyou) peels.
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Expert Insight: Standard carotenoid protocols (pure hexane) often fail to efficiently recover

polar apocarotenoids. This protocol uses a ternary solvent system optimized for C30 aldehyde

recovery.

Reagents & Materials
Source Material: Freeze-dried citrus flavedo (peel), ground to fine powder (<500 µm).

Extraction Solvent: Hexane : Ethyl Ether : Isopropyl Alcohol (7:3:1 v/v/v).

Saponification: 10% Methanolic KOH.

Stationary Phase: Silica gel 60 (0.063–0.200 mm).

Step-by-Step Methodology
Pre-Treatment: Weigh 10 g of freeze-dried powder.

Note: Avoid heat drying; thermal degradation of apocarotenoids occurs >40°C.

Extraction:

Add 100 mL of Extraction Solvent to the powder.

Sonicate for 15 minutes at 4°C (ice bath) to prevent isomerization.

Centrifuge at 4,000

g for 10 min. Collect the colored supernatant.

Repeat extraction 3x until the residue is colorless.

Saponification (Critical Step):

Combine supernatants and evaporate to dryness under nitrogen.

Resuspend in 20 mL diethyl ether + 20 mL 10% methanolic KOH.

Incubate in the dark at Room Temperature (RT) for 1 hour.
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Why? This removes chlorophylls and hydrolyzes esterified carotenoids, simplifying

purification.

Partitioning:

Transfer to a separatory funnel. Add 50 mL NaCl saturated water.

Wash with water 3x to remove alkali. Collect the organic (upper) phase.

Dry over anhydrous

and evaporate to dryness.

Purification (Column Chromatography):

Dissolve residue in minimum hexane.

Load onto Silica gel column.

Elute with Hexane:Acetone gradient (starting 95:5

80:20).

-Citraurin Fraction: Typically elutes as a distinct reddish band after

-carotene (yellow/orange) and before xanthophylls.

Protocol B: Analytical Characterization (HPLC-DAD-
MS)
Objective: Quantify

-citraurin and validate purity.

Expert Insight: A C30 polymeric column is mandatory. C18 columns often fail to resolve

-citraurin from its cis-isomers or structurally similar

-apo-8'-carotenal.
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Instrument Parameters
Column: YMC Carotenoid C30 (250

4.6 mm, 5 µm).

Mobile Phase:

A: Methanol:MTBE:Water (81:15:4 v/v/v).

B: Methanol:MTBE:Water (6:90:4 v/v/v).

Gradient: 0–100% B over 45 minutes.

Flow Rate: 1.0 mL/min.

Detection: PDA @ 450 nm (general) and 472 nm (

-citraurin

).

MS Settings: APCI (Atmospheric Pressure Chemical Ionization) in positive mode. Look for

at m/z 417.3.

Data Interpretation Table:

Compound
Retention Time
(approx) (nm)

Molecular Ion (

)

-Carotene 25-28 min 450, 478 537

-Cryptoxanthin 18-20 min 449, 476 553

-Citraurin 12-15 min 452, 472 417

-Apo-8'-carotenal 14-16 min 457, 480 417
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Note:

-citraurin and

-apo-8'-carotenal are isomers. Retention time confirmation with authentic standards is required.

Functional Validation: Bioactivity Protocols
As direct data on

-citraurin is emerging, these protocols serve as the standard validation pipeline for researchers
to establish its nutraceutical profile, grounded in the known activity of its precursor (

-cryptoxanthin).

Assay 1: Antioxidant Capacity (ORAC)
Rationale: Apocarotenoids act as singlet oxygen quenchers.

Method:

Prepare

-citraurin stock in THF (Tetrahydrofuran).

Dilute in phosphate buffer (pH 7.4) with 7% randomly methylated

-cyclodextrin (RMCD) to ensure solubility.

Mix with fluorescein probe (10 nM).

Add AAPH (peroxyl radical generator).

Measure fluorescence decay (Ex 485nm / Em 520nm) over 60 min.

Result: Calculate Trolox Equivalents.

Assay 2: Apoptosis Induction (Cancer Cell Line Model)
Target Cells: AGS (Gastric Cancer) or HeLa cells.

Rationale: Precursor
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-cryptoxanthin induces apoptosis via the p53/Bcl-2 axis.

-Citraurin is hypothesized to follow a similar mechanism due to the polyene chain.

Protocol:

Seed cells (5,000/well) in 96-well plates.

Treat with

-citraurin (0.1 – 50 µM) for 24h/48h.

Viability: MTT or CCK-8 assay.

Mechanism Check (Western Blot): Lysate cells and probe for:

Bcl-2 (Anti-apoptotic)

Expected Decrease.

Bax (Pro-apoptotic)

Expected Increase.

Cleaved Caspase-3

Expected Increase.

Visualizing the Workflow & Mechanism
Diagram 1: Extraction & Biosynthetic Logic This diagram connects the biological origin of the

molecule to the extraction logic.
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Biosynthesis in Citrus Flavedo (Peel)
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Beta-Ionone (C10)
(Volatile Aroma)
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Target Extraction
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(Remove Esters/Chlorophyll)

HPLC Purification
(C30 Column)
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Caption: Biosynthetic pathway of

-citraurin from

-cryptoxanthin and the corresponding extraction workflow.
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Diagram 2: Hypothesized Mechanism of Action Based on structural homology to bioactive

apocarotenoids.

Cancer Cell / Inflamed Cell
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(Intracellular)

ROS Scavenging
(Direct Antioxidant)Quenches
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(Activation)

Electrophilic Attack?

NF-kB Pathway
(Inhibition)

Suppress

Apoptosis Induction
(Bax High / Bcl-2 Low)

Downstream Effect

Click to download full resolution via product page

Caption: Hypothesized cellular mechanisms: ROS scavenging and modulation of

apoptotic/inflammatory pathways.

Stability & Formulation Challenges
Challenge: Like all carotenoids,

-citraurin is susceptible to oxidation, isomerization (trans

cis), and photodegradation. Solution:

Storage: Store purified extracts at -80°C under Argon.

Formulation: Encapsulation in nano-emulsions or liposomes is recommended for

nutraceutical delivery.

Protocol: Dissolve
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-citraurin in corn oil, mix with aqueous phase (Tween 80), and high-pressure homogenize
(100 MPa) to create stable micelles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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